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Compound of Interest

Compound Name: Z944

Cat. No.: B611919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Z944, also known as Ulixacaltamide (CAS Number: 1199236-64-0). Adherence to these

procedures is critical for maintaining laboratory safety, ensuring regulatory compliance, and

protecting the environment. Z944 is an inhibitor of T-type calcium channels and is intended for

research use only.[1]

Immediate Safety and Handling Precautions
While the Safety Data Sheet (SDS) for Z944 indicates no special handling measures are

required and that the product is generally not irritating to the skin, it is imperative to follow

standard laboratory safety protocols.[2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling Z944.

Ventilation: Handle the compound in a well-ventilated area to minimize the potential for

inhalation.

Spill Management: In the event of a spill, avoid generating dust. Mechanically pick up the

spilled solid and place it in a designated, sealed container for disposal.

Quantitative Data from Safety Data Sheet
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The available Safety Data Sheet (SDS) provides limited quantitative data regarding the specific

hazards of Z944. The information is summarized below.

Property Data Summary

Acute Toxicity No data available

Skin Corrosion/Irritation Generally does not irritate the skin.[2]

Eye Damage/Irritation No data available

Respiratory/Skin Sensitization No data available

Step-by-Step Disposal Protocol
The disposal of Z944 must be conducted in accordance with all applicable federal, state, and

local environmental regulations.[2] The following protocol provides a general guideline for the

proper disposal of Z944 and its contaminated materials.

Waste Identification and Segregation:

Treat all unused or expired Z944, whether in solid form or in solution, as chemical waste.

Segregate Z944 waste from other laboratory waste streams to prevent unintentional

chemical reactions.

Container Management:

Use only approved, properly labeled hazardous waste containers. The container should be

made of a compatible material (e.g., high-density polyethylene) and have a secure, tight-

fitting lid.

Label the container clearly with "Hazardous Waste," the full chemical name "Z944
(Ulixacaltamide)," and the CAS number "1199236-64-0." Include any relevant hazard

warnings.

Collection of Z944 Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b611919?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/27679m.pdf
https://www.benchchem.com/product/b611919?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/27679m.pdf
https://www.benchchem.com/product/b611919?utm_src=pdf-body
https://www.benchchem.com/product/b611919?utm_src=pdf-body
https://www.benchchem.com/product/b611919?utm_src=pdf-body
https://www.benchchem.com/product/b611919?utm_src=pdf-body
https://www.benchchem.com/product/b611919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Carefully transfer any unused or expired solid Z944 into the designated

hazardous waste container.

Liquid Waste: For solutions containing Z944, collect the liquid waste in a separate, labeled

hazardous liquid waste container. If Z944 is dissolved in a solvent, the solvent's hazards

must also be considered in the disposal plan.

Contaminated Labware:

Sharps: Needles, syringes, and broken glass contaminated with Z944 must be placed in

a designated sharps container for hazardous materials.

Non-Sharps: Pipette tips, tubes, and other disposable labware that have come into

contact with Z944 should be collected in the solid hazardous waste container.

Reusable Glassware: Decontaminate reusable glassware by rinsing with an appropriate

solvent (e.g., ethanol or methanol). Collect the rinsate as hazardous liquid waste. After

decontamination, the glassware can be washed according to standard laboratory

procedures.

Storage of Z944 Waste:

Store hazardous waste containers in a designated, secure area away from general lab

traffic.

Ensure the storage area is well-ventilated and has secondary containment to prevent

spills.

Keep containers tightly closed when not in use.

Final Disposal:

Arrange for the pickup and disposal of Z944 waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

For smaller quantities, the SDS suggests that disposal with household waste may be an

option, but this should be verified with and is superseded by your institution's policies and
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local regulations.[2] In a professional laboratory setting, this is generally not the preferred

method.

Experimental Protocols
Currently, there are no publicly available, peer-reviewed experimental protocols for the specific

chemical deactivation or neutralization of Z944 for disposal purposes. The recommended

procedure is incineration by a licensed hazardous waste management company.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of Z944.
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Z944 Disposal Decision Workflow
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Caption: A flowchart outlining the decision-making process for the segregation and disposal of

different forms of Z944 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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